Cas no 1262-31-3 (Phenol,2,2'-thiobis[4-dodecyl-)

• Product Name: Phenol,2,2'-thiobis[4-dodecyl-
• CAS No: 1262-31-3
• MF: C₃₆H₅₈O₂S
• MW: 554.909530162811
• CID: 176371
• PubChem ID: 102078
• Update Time: 2025-04-19

Phenol,2,2'-thiobis[4-dodecyl- Chemical and Physical Properties

Names and Identifiers

• 2,2'-thiobis[4-dodecylphenol]
• 4-dodecyl-2-(5-dodecyl-2-hydroxyphenyl)sulfanylphenol
• 2,2'-sulfanediylbis(4-dodecylphenol)
• 2,2'-Thiobis(4-dodecylphenol)
• SCHEMBL7559109
• 1262-31-3
• DTXSID50155115
• NS00044978
• 2,2/'-thiobis[4-dodecylphenol]
• EINECS 215-027-5
• Phenol,2,2'-thiobis[4-dodecyl-

• Inchi： 1S/C36H58O2S/c1-3-5-7-9-11-13-15-17-19-21-23-31-25-27-33(37)35(29-31)39-36-30-32(26-28-34(36)38)24-22-20-18-16-14-12-10-8-6-4-2/h25-30,37-38H,3-24H2,1-2H3
• InChI Key： QDRFHDDAGLWIAJ-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC(=C1)CCCCCCCCCCCC)O)C1=C(C=CC(=C1)CCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 554.41604
• Monoisotopic Mass: 554.41575226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 24
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.7
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 40.46